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Compound of Interest

Compound Name: 3-Methoxycyclohex-2-en-1-one

Cat. No.: B092083

An In-depth Technical Guide on 3-Methoxycyclohex-2-en-1-one

This technical guide provides essential information regarding the molecular properties of 3-
Methoxycyclohex-2-en-1-one, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

3-Methoxycyclohex-2-en-1-one is a cyclic ketone with the chemical formula C7H1002.[1][2]
Its molecular structure and composition are fundamental to its chemical behavior and potential
applications in organic synthesis.

Quantitative Molecular Information

A summary of the key quantitative data for 3-Methoxycyclohex-2-en-1-one is presented below
for straightforward reference and comparison.

Property Value Unit
Molecular Formula C7H1002

Molecular Weight 126.15 g/mol
Exact Mass 126.068077 Da

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b092083?utm_src=pdf-interest
https://www.benchchem.com/product/b092083?utm_src=pdf-body
https://www.benchchem.com/product/b092083?utm_src=pdf-body
https://www.benchchem.com/product/b092083?utm_src=pdf-body
https://www.benchchem.com/product/b092083?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16807-60-6_28066.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxycyclohex-2-en-1-one
https://www.benchchem.com/product/b092083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Summary of the molecular properties of 3-Methoxycyclohex-2-en-1-one.

Experimental Protocols & Methodologies

The determination of the molecular weight and formula of chemical compounds like 3-
Methoxycyclohex-2-en-1-one is typically achieved through a combination of mass
spectrometry and elemental analysis.

Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions. The
molecular weight is determined by identifying the molecular ion peak. High-resolution mass
spectrometry can provide the exact mass, which helps in confirming the elemental composition.

Elemental Analysis: This experimental method determines the percentage composition of
individual elements in a compound. The empirical formula can be derived from this data, and in
conjunction with the molecular weight from mass spectrometry, the molecular formula can be
established.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its fundamental
molecular properties.
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Figure 1: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methoxycyclohex-2-en-1-one molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092083#3-methoxycyclohex-2-en-1-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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